Cas no 162339-92-6 (1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-)

• Product Name: 1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
• CAS No: 162339-92-6
• MF: C₂₈H₃₂N₆
• MW: 452.593885421753
• CID: 2780592
• Update Time: 2023-08-07

1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
• 1,4-Bis[bis(2-pyridinylmethyl)amino]butane
• N,N,N',N'-tetrakis(2-pyridylmethyl)-1,4-diaminobutane
• n,n,n',n'-tetrakis(2-pyridylmethyl)butane-1,4-diamine

• Inchi： 1S/C28H32N6/c1-5-15-29-25(11-1)21-33(22-26-12-2-6-16-30-26)19-9-10-20-34(23-27-13-3-7-17-31-27)24-28-14-4-8-18-32-28/h1-8,11-18H,9-10,19-24H2
• InChI Key： KEYPBTYSYNXWMX-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)(CC1C=CC=CN=1)CCCCN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 445
• XLogP3: 2.9
• Topological Polar Surface Area: 58